Cas no 941982-13-4 (N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is a synthetic organic compound featuring a thiazole core functionalized with a benzylsulfanyl group and an acetamide moiety. Its molecular structure, incorporating a 4-methylphenylmethylsulfanyl substituent, suggests potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for bioactive molecule development. The compound's thiazole ring system is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. The presence of the benzyl and acetamide groups may further modulate its physicochemical properties, such as solubility and bioavailability, making it a candidate for exploratory studies in targeted therapeutic or pesticidal applications.

N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide structure

941982-13-4 structure

Product Name:N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

CAS No:941982-13-4

MF:C₂₀H₂₀N₂OS₂

MW:368.515602111816

CID:6450976

Update Time:2025-08-03

N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
- N-benzyl-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
- Inchi： 1S/C20H20N2OS2/c1-15-7-9-17(10-8-15)13-24-20-22-18(14-25-20)11-19(23)21-12-16-5-3-2-4-6-16/h2-10,14H,11-13H2,1H3,(H,21,23)
- InChI Key： SMMOVDSITTUEPL-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=CC=C1)(=O)CC1=CSC(SCC2=CC=C(C)C=C2)=N1

N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2336-0710-2μmol	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2336-0710-5μmol	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2336-0710-10μmol	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2336-0710-20μmol	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2336-0710-1mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2336-0710-2mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2336-0710-3mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2336-0710-4mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2336-0710-5mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2336-0710-10mg	N-benzyl-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide	941982-13-4	90%+	10mg	$79.0	2023-05-16

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Additional information on N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 941982-13-4, known as N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of thiazole, a heterocyclic aromatic compound, and exhibits unique structural and functional properties that make it a valuable molecule for various applications.

Thiazole derivatives have been extensively studied due to their diverse biological activities and potential therapeutic applications. The methylsulfanyl group attached to the thiazole ring in this compound contributes to its stability and reactivity. Recent studies have highlighted the importance of sulfur-containing heterocycles in drug design, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents.

The N-benzyl group in the molecule plays a crucial role in modulating the physicochemical properties of the compound. Benzyl groups are often used in organic synthesis to enhance solubility and improve pharmacokinetic profiles. In this case, the benzyl group also participates in hydrogen bonding interactions, which are essential for the molecule's bioavailability and target binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide using environmentally friendly methodologies. These methods include microwave-assisted synthesis and catalytic cross-coupling reactions, which not only improve yield but also reduce reaction time and waste generation.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have revealed its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases.

The molecular structure of this compound is characterized by a thiazole ring fused with a benzene ring and substituted with a methylsulfanyl group. This arrangement creates a rigid framework that facilitates specific molecular interactions with biological targets. Computational studies using molecular docking have provided insights into its binding modes with various proteins, further supporting its therapeutic potential.

From an industrial perspective, the synthesis and characterization of N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide have been optimized to meet the demands of large-scale production. Quality control measures ensure that the final product meets stringent regulatory standards for pharmaceutical applications.

In conclusion, N-benzyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development. Ongoing research continues to explore its potential applications across various therapeutic areas.